1-(cyclobutylmethyl)-6-ethyl-1H-imidazo[1,2-b]pyrazole

• IUPAC Name: 1-(cyclobutylmethyl)-6-ethylimidazo[1,2-b]pyrazole
• InChI: InChI=1S/C12H17N3/c1-2-11-8-12-14(6-7-15(12)13-11)9-10-4-3-5-10/h6-8,10H,2-5,9H2,1H3
• InChI Key: LUCYRRKWBZGCKU-UHFFFAOYSA-N
• Canonical SMILES: CCC1=NN2C=CN(C2=C1)CC3CCC3
• Molecular Formula: C12H17N3
• Molecular Weight: 203.28 g/mol

Description

Synthesis Analysis

The synthesis of pyrazole derivatives often involves the use of energy-efficient techniques such as microwave and ultrasound-assisted synthesis, benign catalysts and biodegradable composites. The synthesis of pyrazoles can involve the condensation of ketones, aldehydes, and hydrazine monohydrochloride. Other methods include the use of a combination of Ru3(CO)12 and a NHC-diphosphine ligand to catalyze acceptorless dehydrogenative coupling reactions of 1,3-diols with arylhydrazines.

Molecular Structure Analysis

Pyrazole derivatives are a special class of N-heterocyclic compounds (NHCps) bearing a heteroaromatic five-membered ring with two adjacent nitrogen atoms in the annular structure, one pyrrole-type (proton donor) and one pyridine-type (proton acceptor).

Chemical Reactions Analysis

Pyrazoles can undergo a variety of chemical reactions. For example, a phosphine-free [3+2] cycloaddition reaction of dialkyl azodicarboxylates with substituted propargylamines provides functionalized pyrazoles. A mild and convenient Cu-catalyzed aerobic oxidative cyclization of β,γ-unsaturated hydrazones provides a broad range of pyrazole derivatives.

Scientific Research Applications

Synthesis of Heterocyclic Compounds

Research has focused on the efficient synthesis of imidazo[1,2-b]pyrazole libraries through multicomponent reactions, demonstrating the compound's utility in creating diverse chemical libraries for further biological evaluation. These synthetic methodologies are crucial for developing new compounds with potential therapeutic applications (Babariya & Naliapara, 2017).

Antimicrobial and Antifungal Activities

Imidazo[1,2-b]pyrazole derivatives have been evaluated for their antimicrobial and antifungal properties, indicating their potential as lead compounds for developing new antimicrobial agents. The structural versatility of these compounds allows for the exploration of their bioactivity against various microbial strains, offering insights into their mechanism of action and the structural requirements for activity (Babariya & Naliapara, 2017).

Antibacterial Activity

A series of novel imidazo[1,2-a]pyrazin-6-yl ethan-1-amine derivatives were synthesized and evaluated for their antibacterial activity. These studies contribute to the ongoing search for new antibacterial agents capable of addressing the growing concern of antibiotic resistance (Prasad, 2021).

Application in Organic Synthesis

Research has also explored the use of imidazo[1,2-b]pyrazole derivatives in organic synthesis, including the construction of N-heterocycle-fused tetrahydro-1,4-diazepinones. These studies demonstrate the compound's role as an intermediate in synthesizing complex heterocyclic structures, which could have various pharmaceutical and chemical applications (Dzedulionytė et al., 2022).

Crystal Structure Analysis

The crystal structure analysis of imidazo[1,2-b]pyrazole derivatives has provided valuable insights into the molecular geometry and interactions that may influence their biological activities. Understanding these structural characteristics is essential for rational drug design and the development of compounds with improved efficacy and safety profiles (Li et al., 2009).

Mechanism of Action

Target of Action

Pyrazole derivatives are known to interact with a variety of targets in the body. For example, some pyrazole derivatives have been found to inhibit enzymes such as cyclin-dependent kinases (CDKs) and Aurora-A kinase . These enzymes play crucial roles in cell cycle regulation and cell proliferation, making them important targets for anticancer drugs .

Mode of Action

This can lead to cell cycle arrest and apoptosis, thereby inhibiting cell proliferation and tumor growth .

Biochemical Pathways

The biochemical pathways affected by pyrazole derivatives depend on their specific targets. For example, inhibition of CDKs can affect the cell cycle, while inhibition of Aurora-A kinase can affect cell division .

Result of Action

The molecular and cellular effects of pyrazole derivatives can include cell cycle arrest, apoptosis, and inhibition of cell proliferation and tumor growth .